Cas no 73655-06-8 (Hexanamide,6-amino-N-[(4-chlorophenyl)methyl]-)

• Product Name: Hexanamide,6-amino-N-[(4-chlorophenyl)methyl]-
• CAS No: 73655-06-8
• MF: C₁₃H₂₀Cl₂N₂O
• MW: 291.216701507568
• CID: 553647
• PubChem ID: 21873872
• Update Time: 2025-04-19

Hexanamide,6-amino-N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Hexanamide,6-amino-N-[(4-chlorophenyl)methyl]-
• 6-amino-N-[(4-chlorophenyl)methyl]hexanamide,hydrochloride
• 6-amino-N-(4-chlorobenzyl)hexanamide
• DTXSID20619214
• 6-amino-N-[(4-chlorophenyl)methyl]hexanamide;hydrochloride
• E-Aminocaproyl-p-chlorobenzylamide hydrochloride
• 6-Amino-N-[(4-chlorophenyl)methyl]hexanamide--hydrogen chloride (1/1)
• Epsilon-aminocaproyl-p-chloro-benzylamide hydrochloride
• EPSILON-AMINOCAPROYL-P-CHLORO-BENZYLAMID E HYDROCHL
• SCHEMBL5474583
• 73655-06-8
• epsilon-Aminocaproyl-p-chlorobenzylamide hydrochloride
• 6-Amino-N-(4-chlorobenzyl)hexanamide hydrochloride
• DB-055791

• Inchi： 1S/C13H19ClN2O.ClH/c14-12-7-5-11(6-8-12)10-16-13(17)4-2-1-3-9-15;/h5-8H,1-4,9-10,15H2,(H,16,17);1H
• InChI Key： VJZWAGBAIKLRNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CCCCCN)=O.Cl

Computed Properties

• Exact Mass: 290.0952687g/mol
• Monoisotopic Mass: 290.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Hexanamide,6-amino-N-[(4-chlorophenyl)methyl]- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes